1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate

• IUPAC Name: 1-adamantylmethyl 4-(cyclopentanecarbonylamino)benzoate
• InChI: InChI=1S/C24H31NO3/c26-22(19-3-1-2-4-19)25-21-7-5-20(6-8-21)23(27)28-15-24-12-16-9-17(13-24)11-18(10-16)14-24/h5-8,16-19H,1-4,9-15H2,(H,25,26)
• InChI Key: WNWGWPLLABOHKT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CC=C(C=C2)C(=O)OCC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C24H31NO3
• Molecular Weight: 381.5 g/mol

Description

1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the endocannabinoid system. The endocannabinoid system is responsible for regulating various physiological processes, including pain, inflammation, and appetite. The inhibition of FAAH by 1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate has shown promising results in the treatment of various diseases.

Mechanism of Action

1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate inhibits the enzyme 1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate, which is responsible for the breakdown of endocannabinoids. Endocannabinoids are natural compounds that are produced by the body and play a crucial role in regulating various physiological processes. When 1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate is inhibited by 1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate, the levels of endocannabinoids in the body increase, leading to a reduction in pain, inflammation, and anxiety.
Biochemical and Physiological Effects:
1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate has been shown to have several biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models. It has also been shown to have anxiolytic effects in animal models. Additionally, it has been shown to have anti-cancer properties and has been studied for its potential use in the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate in lab experiments include its potent inhibition of 1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate, which allows for the study of the endocannabinoid system and its potential therapeutic applications. Additionally, it has been shown to have low toxicity, making it a safe compound to use in lab experiments. The limitations of using 1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate in lab experiments include its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate. One potential direction is the study of its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another potential direction is the study of its potential use in the treatment of addiction. Additionally, further studies are needed to understand the long-term effects of 1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate and its potential side effects.

Scientific Research Applications

1-adamantylmethyl 4-[(cyclopentylcarbonyl)amino]benzoate has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including pain, inflammation, and anxiety. It has also been studied for its potential use in the treatment of cancer and neurodegenerative diseases.